Cas no 72141-44-7 (4-Chloro-2-methoxypyridine)

4-Chloro-2-methoxypyridine is a versatile heterocyclic compound featuring a chloro substituent at the 4-position and a methoxy group at the 2-position of the pyridine ring. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The electron-withdrawing chloro group enhances electrophilic substitution potential, while the methoxy group contributes to stability and influences regioselectivity in further functionalization. Its high purity and well-defined reactivity profile make it a valuable building block for cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically handled under standard laboratory conditions, with appropriate precautions for halogenated pyridines.
4-Chloro-2-methoxypyridine structure
4-Chloro-2-methoxypyridine structure
Product Name:4-Chloro-2-methoxypyridine
CAS No:72141-44-7
MF:C6H6ClNO
MW:143.570940494537
MDL:MFCD06738656
CID:562362
PubChem ID:22638510
Update Time:2025-06-08

4-Chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methoxypyridine
    • 2-Methoxy-4-chloro-pyridine
    • 4-Chloro-2-methoxy-pyridine
    • Pyridine,4-chloro-2-methoxy-
    • 2-Methoxy-4-chloropyridine
    • 2-Methoxy-4-chlor-pyridin
    • 4-Chlor-2-methoxy-pyridin
    • GS-5843
    • SCHEMBL676002
    • J-514960
    • FT-0641394
    • WTDUQQXDOAPXAQ-UHFFFAOYSA-N
    • SY022137
    • MFCD06738656
    • Z1201623697
    • DTXSID30627204
    • AC-33371
    • 72141-44-7
    • AKOS006346551
    • AB27571
    • CS-W019075
    • A9403
    • EN300-97314
    • AM20061466
    • 2-Methoxy-4-chloropyridine; 4-Chloro-2-methoxypyridine
    • DB-006176
    • MDL： MFCD06738656
    • Inchi： 1S/C6H6ClNO/c1-9-6-4-5(7)2-3-8-6/h2-4H,1H3
    • InChI Key： WTDUQQXDOAPXAQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C(C=1)OC

Computed Properties

  • Exact Mass: 143.01400
  • Monoisotopic Mass: 143.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 22.1A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.210
  • Melting Point: 26 ºC
  • Boiling Point: 177 ºC
  • Flash Point: 61 ºC
  • Refractive Index: 1.518
  • PSA: 22.12000
  • LogP: 1.74360

4-Chloro-2-methoxypyridine Security Information

4-Chloro-2-methoxypyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2-methoxypyridine Pricemore >>

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